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Compound of Interest

Compound Name: 4-(4-Ethylpiperidin-4-yl)morpholine

CAS No.: 1380604-41-0

Cat. No.: B1412814

Get Quote

Disclaimer: Information regarding the specific storage, handling, and safety of 4-(4-
Ethylpiperidin-4-yl)morpholine is not readily available in public safety literature. The following

guidance is based on the known properties of the closely related compound, 4-(Piperidin-4-

yl)morpholine, and general principles for handling morpholine and piperidine derivatives.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the

supplier for 4-(4-Ethylpiperidin-4-yl)morpholine and perform a thorough risk assessment

before handling this chemical.

This guide is intended for researchers, scientists, and drug development professionals. It

provides troubleshooting and frequently asked questions regarding the storage and handling of

this compound.

Frequently Asked Questions (FAQs)
Q1: How should I properly store 4-(4-Ethylpiperidin-4-yl)morpholine?

Based on data for the analogous compound 4-(Piperidin-4-yl)morpholine, it should be stored in

a cool, dry, and well-ventilated area.[1][2] The container should be tightly sealed to prevent
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exposure to moisture and air.[1] It is also recommended to store it away from incompatible

substances, such as strong oxidizing agents, and sources of ignition.[2][3] For long-term

storage, a cool, dry place is advised.[2]

Q2: What are the primary hazards associated with handling this compound?

The primary hazards associated with the parent compound, 4-(Piperidin-4-yl)morpholine,

include skin irritation, serious eye irritation, and potential respiratory irritation.[2][4] It is crucial

to avoid direct contact with the skin and eyes, and to prevent inhalation of any dust or fumes.[2]

[4]

Q3: What personal protective equipment (PPE) is required when working with this compound?

When handling 4-(4-Ethylpiperidin-4-yl)morpholine, appropriate personal protective

equipment should be worn. This includes:

Eye Protection: Safety glasses with side-shields or goggles.[1]

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working in an area with poor ventilation or if there is a risk of

generating dust or aerosols, a NIOSH-approved respirator may be necessary.[4]

Q4: What should I do in case of accidental exposure?

In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[1][4]

Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.[1][2]
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Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Troubleshooting Guide
Issue Potential Cause Recommended Action

Compound has changed color

(e.g., yellowing)

Exposure to air or light,

potential degradation.

While some discoloration may

not affect all experiments, it is

a sign of potential impurity.

Consider re-purification if

possible or using a fresh batch

for sensitive applications. Store

future samples under an inert

atmosphere (e.g., argon) and

protect from light.

Inconsistent experimental

results

Compound degradation or

contamination.

Review storage and handling

procedures. Ensure the

compound is not exposed to

incompatible materials. For

sensitive assays, consider

analytical testing (e.g., NMR,

LC-MS) to confirm the purity

and integrity of the compound.

Difficulty dissolving the

compound

Incorrect solvent choice or low

solubility.

Based on the parent

compound, solubility in water is

low.[5] Consider using organic

solvents. If using aqueous

buffers, the pH may affect

solubility.

Experimental Protocols
Protocol for Safe Handling and Weighing

Preparation: Before handling the compound, ensure you are in a well-ventilated area,

preferably a chemical fume hood.[3] Put on all required PPE, including safety glasses,
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gloves, and a lab coat.

Weighing: If the compound is a solid, handle it carefully to avoid generating dust.[4] Use a

spatula to transfer the desired amount to a tared weigh boat on an analytical balance.

Transfer: Carefully transfer the weighed compound to your reaction vessel or for solution

preparation.

Cleaning: Clean any spills immediately.[4] Wipe down the balance and surrounding area with

an appropriate solvent and dispose of all waste, including gloves and weigh boats, in a

designated chemical waste container.

Hand Washing: Always wash your hands thoroughly with soap and water after handling the

compound.[4]

Protocol for Storage
Container: Ensure the compound is stored in its original, tightly sealed container.[1][4] If you

need to transfer it to a different container, ensure it is appropriate for storing solid chemicals

and is clearly labeled.

Atmosphere: For long-term stability and to prevent degradation, consider storing the

compound under an inert atmosphere, such as argon or nitrogen.

Location: Store the container in a designated chemical storage cabinet that is cool, dry, and

well-ventilated.[1][2]

Segregation: Store the compound away from incompatible materials, particularly strong

oxidizing agents.[3]

Inventory: Maintain a clear and up-to-date inventory of the compound, including the date it

was received and opened.

Visual Guides
Chemical Incompatibility and Storage Logic
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Caption: Recommended storage conditions and incompatibilities.
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Caption: Workflow for safe handling, emphasizing PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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